Cas no 61948-19-4 (Octanoic acid, 8-[(trifluoroacetyl)amino]-)

• Product Name: Octanoic acid, 8-[(trifluoroacetyl)amino]-
• CAS No: 61948-19-4
• MF: C₁₀H₁₆F₃NO₃
• MW: 255.234153747559
• CID: 1632279
• PubChem ID: 13880528
• Update Time: 2025-04-21

Octanoic acid, 8-[(trifluoroacetyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 8-[(trifluoroacetyl)amino]-
• 8-[(2,2,2-trifluoroacetyl)amino]octanoic acid
• 8-(trifluoroacetamido)octanoic acid
• 8-(2,2,2-TRIFLUOROACETAMIDO)OCTANOIC ACID
• 61948-19-4
• SCHEMBL9748093
• EN300-7191964
• DTXSID90551814

• Inchi： 1S/C10H16F3NO3/c11-10(12,13)9(17)14-7-5-3-1-2-4-6-8(15)16/h1-7H2,(H,14,17)(H,15,16)
• InChI Key： SUQVCCQOMHZAAM-UHFFFAOYSA-N
• SMILES： FC(C(NCCCCCCCC(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 255.10828
• Monoisotopic Mass: 255.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4